Cas no 2228779-69-7 (1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228779-69-7
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 6407262
• PubChem ID: 165613381
• Update Time: 2025-05-19

1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1729687
• 2228779-69-7

• Inchi： 1S/C14H13NO/c15-9-14(7-13(16)8-14)12-3-1-2-11(6-12)10-4-5-10/h1-3,6,10H,4-5,7-8H2
• InChI Key： MZTHUOKEADNNTH-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2=CC=CC(=C2)C2CC2)C1

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228779-69-7)

1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile, with the CAS number 2228779-69-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of cyclobutane derivatives and is characterized by its unique structural features, including a cyclopropylphenyl moiety and a cyano group. These features contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile is particularly intriguing due to its combination of aromatic and aliphatic functionalities. The cyclopropyl group, known for its strain energy, can influence the compound's reactivity and stability. The cyano group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, making them important targets for drug development. Research has shown that 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

In addition to its potential as a GPCR modulator, 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in vitro and in vivo models.

The pharmacokinetic properties of 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile have also been evaluated. Initial findings suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an ideal candidate for studying protein-protein interactions and signaling pathways. By using this compound as a probe, researchers can gain valuable insights into the mechanisms underlying various biological processes.

In conclusion, 1-(3-cyclopropylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228779-69-7) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its potential as a GPCR modulator, anti-inflammatory agent, and tool compound underscores its significance in both academic research and pharmaceutical development. Ongoing studies continue to unravel its full therapeutic potential, paving the way for new treatments and therapies in the future.